Cas no 5315-91-3 (N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide)

• Product Name: N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
• CAS No: 5315-91-3
• MF: C₂₂H₁₉F₂NO
• MW: 351.389172792435
• CID: 1581224
• PubChem ID: 2841135
• Update Time: 2025-04-21

N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
• Oprea1_508743
• 5315-91-3
• CBMicro_048242
• BIM-0048097.P001
• DTXSID70385659

• Inchi： 1S/C22H19F2NO/c1-15-8-6-9-16(2)21(15)25(14-17-10-4-3-5-11-17)22(26)20-18(23)12-7-13-19(20)24/h3-13H,14H2,1-2H3
• InChI Key： UUSYEGHZYLPAGA-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N(CC1C=CC=CC=1)C1C(C)=CC=CC=1C)=O)F

Computed Properties

• Exact Mass: 351.14357
• Monoisotopic Mass: 351.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 485.9°C at 760 mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.607
• PSA: 20.31